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Compound of Interest

Compound Name: MM 77 dihydrochloride

Cat. No.: B1146670

For Researchers, Scientists, and Drug Development Professionals

Introduction

MM 77 dihydrochloride is a potent and selective postsynaptic antagonist of the 5-HT1A
receptor, demonstrating potential anxiolytic-like activity.[1][2][3] Accurate and consistent
preparation of stock solutions is critical for reliable experimental outcomes in pharmacological
and drug development studies. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving
organic molecules for in vitro and in vivo studies.[4] This document provides a detailed protocol
for the preparation, storage, and handling of MM 77 dihydrochloride stock solutions using
DMSO.

Quantitative Data Summary

The following tables summarize the key quantitative data for MM 77 dihydrochloride.

Table 1: Chemical and Physical Properties of MM 77 Dihydrochloride
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Property Value

Molecular Formula C19H27N303-2HCI[2]
Molecular Weight 418.36 g/mol [2][5]
Appearance Powder[6]

Purity >97%][6]

CAS Number 159187-70-9[2]

Table 2: Solubility of MM 77 Dihydrochloride

Solvent Solubility (25°C)

DMSO 31.38 mg/mL[2]

Table 3: Recommended Storage Conditions

Form Storage Temperature Duration
Powder -20°C 3 years[2]
4°C 2 years[2]

In DMSO -80°C 6 months[2]
-20°C 1 month[2]

Signaling Pathway

MM 77 dihydrochloride acts as an antagonist at the postsynaptic 5-HT1A receptor. This
receptor is a G-protein coupled receptor (GPCR) that, upon binding its endogenous ligand
serotonin (5-HT), typically inhibits adenylyl cyclase, leading to decreased intracellular levels of
cyclic AMP (cAMP). By blocking this interaction, MM 77 prevents the downstream signaling
cascade initiated by serotonin.
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5-HT1A Receptor Antagonism by MM 77 Dihydrochloride
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5-HT1A receptor signaling and antagonism.

Experimental Protocols
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Materials
o MM 77 dihydrochloride powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
» Sterile microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

e \ortex mixer

e Sonicator (optional)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

o Wear appropriate PPE at all times.
e Handle MM 77 dihydrochloride powder in a chemical fume hood to prevent inhalation.

» DMSO can facilitate the absorption of other chemicals through the skin; handle with caution.

[7]

o Consult the Material Safety Data Sheet (MSDS) for MM 77 dihydrochloride before use.[6]

Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of MM 77 dihydrochloride
in DMSO.

o Calculate the required mass:
o Molecular Weight of MM 77 dihydrochloride = 418.36 g/mol
o To prepare 1 mL of a 10 mM solution:

» Mass (mg) =10 mmol/L * 1 L/2000 mL * 1 mL * 418.36 g/mol * 1000 mg/g = 4.1836 mg
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e Weighing the compound:
o Tare a clean, dry microcentrifuge tube on an analytical balance.

o Carefully weigh out approximately 4.18 mg of MM 77 dihydrochloride powder into the
tube. Record the exact weight.

e Adding DMSO:

o Calculate the precise volume of DMSO needed based on the actual weight of the
compound.

o Volume (mL) = [Mass (mg) / 418.36 ( g/mol )] / 10 (mmol/L) * 1000 (mL/L) / 1000 (mg/g) =
Mass (mg) / 4.1836

o Add the calculated volume of anhydrous DMSO to the tube containing the powder.
 Dissolving the compound:

o Cap the tube securely and vortex thoroughly for 1-2 minutes.

o Visually inspect the solution for any undissolved patrticles.

o If particles remain, sonicate the solution for 5-10 minutes in a water bath. Gentle warming
(up to 37°C) can also aid dissolution but should be done with caution to avoid degradation.

e Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
light-protected (amber) microcentrifuge tubes. This prevents repeated freeze-thaw cycles
which can degrade the compound.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).[2]

Experimental Workflow
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Workflow for preparing MM 77 dihydrochloride stock solution.
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Preparation of Working Solutions

When preparing working solutions for cell-based assays or other agueous systems, it is crucial
to avoid precipitation of the compound.

 Dilution: It is best to make initial serial dilutions in DMSO before adding the final diluted
sample to your aqueous buffer or incubation medium.

e Final DMSO Concentration: The final concentration of DMSO in the experimental medium
should be kept low, typically below 0.5%, to avoid solvent-induced toxicity to cells.[8] Always
include a vehicle control (medium with the same final concentration of DMSO) in your
experiments.

o Example Dilution to 10 uM Working Concentration:

o Thaw a frozen aliquot of the 10 mM MM 77 dihydrochloride stock solution at room
temperature.

o Prepare an intermediate dilution by adding 1 pL of the 10 mM stock solution to 99 pL of
DMSO to get a 100 puM solution.

o Add 10 pL of the 100 uM intermediate solution to 990 uL of your final aqueous buffer or
cell culture medium. This results in a 1 pM working solution with a final DMSO
concentration of 0.1%. Adjust volumes as needed for your specific experimental setup.

Conclusion

This application note provides a comprehensive guide for the preparation and handling of MM
77 dihydrochloride stock solutions in DMSO. Adherence to these protocols will help ensure
the integrity of the compound and the reproducibility of experimental results. Always refer to the
product-specific data sheet and MSDS for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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